1-ethyl-4-(4-methylbenzyl)piperazine
Overview
Description
1-ethyl-4-(4-methylbenzyl)piperazine, also known as EMBP, is a chemical compound that belongs to the class of piperazine derivatives. EMBP is widely used in scientific research due to its unique properties and mechanism of action.
Mechanism of Action
1-ethyl-4-(4-methylbenzyl)piperazine acts as a partial agonist at the dopamine and serotonin receptors, meaning that it can bind to these receptors and activate them, but to a lesser extent than the natural neurotransmitters. This results in a decrease in the activity of these receptors, which can lead to a variety of physiological and behavioral effects.
Biochemical and Physiological Effects
1-ethyl-4-(4-methylbenzyl)piperazine has been shown to have a variety of biochemical and physiological effects. It can increase the release of dopamine and serotonin in the brain, which can lead to an increase in mood and motivation. 1-ethyl-4-(4-methylbenzyl)piperazine has also been shown to have anxiolytic and antipsychotic effects, making it a useful tool for studying anxiety and schizophrenia.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-ethyl-4-(4-methylbenzyl)piperazine in lab experiments is its high affinity for the dopamine and serotonin receptors, which allows for precise and specific targeting of these receptors. However, one limitation of using 1-ethyl-4-(4-methylbenzyl)piperazine is its partial agonist activity, which can make it difficult to interpret the results of experiments.
Future Directions
There are several future directions for research on 1-ethyl-4-(4-methylbenzyl)piperazine. One area of interest is its potential use as a therapeutic agent for anxiety and schizophrenia. Another area of interest is its use as a tool for studying the effects of drugs on the central nervous system. Additionally, further research is needed to fully understand the mechanism of action of 1-ethyl-4-(4-methylbenzyl)piperazine and its effects on the brain.
Scientific Research Applications
1-ethyl-4-(4-methylbenzyl)piperazine is widely used in scientific research as a tool to study the central nervous system. It has been shown to have an affinity for the dopamine and serotonin receptors, which are important neurotransmitters in the brain. 1-ethyl-4-(4-methylbenzyl)piperazine is also used to study the effects of drugs on the central nervous system, as it can act as a model for drug-receptor interactions.
properties
IUPAC Name |
1-ethyl-4-[(4-methylphenyl)methyl]piperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2/c1-3-15-8-10-16(11-9-15)12-14-6-4-13(2)5-7-14/h4-7H,3,8-12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHBVXPKCVIEWOU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CC2=CC=C(C=C2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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